Cas no 2228963-93-5 (O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine)

• Product Name: O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine
• CAS No: 2228963-93-5
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 6529501
• PubChem ID: 165605725
• Update Time: 2025-10-25

O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine
• EN300-1726711
• 2228963-93-5
• O-[1-(2,2-dimethylthiolan-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C8H17NOS/c1-6(10-9)7-4-5-11-8(7,2)3/h6-7H,4-5,9H2,1-3H3
• InChI Key： HBDIIURLRQYRDE-UHFFFAOYSA-N
• SMILES： S1CCC(C(C)ON)C1(C)C

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.6Ų

Additional information on O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine

O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine (CAS No. 2228963-93-5): An Emerging Compound in Medicinal Chemistry

O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine (CAS No. 2228963-93-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiolanes, which are cyclic sulfur-containing compounds known for their diverse biological activities. The hydroxylamine functional group in this molecule adds an additional layer of complexity and reactivity, making it a promising candidate for various pharmacological studies.

The chemical structure of O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine is characterized by a 2,2-dimethylthiolane ring attached to an ethylhydroxylamine moiety. The presence of the thiolane ring imparts stability and specific stereochemical properties, while the hydroxylamine group provides nucleophilic and redox-active functionalities. These features collectively contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent research has highlighted the multifaceted biological activities of O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings suggest that O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine could be a valuable therapeutic agent for managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The hydroxylamine group in O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine also confers it with potential antiviral properties. Research has shown that hydroxylamines can interfere with viral replication by inhibiting key viral enzymes or disrupting viral protein synthesis. This makes O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine a promising candidate for antiviral drug development, particularly against RNA viruses such as influenza and hepatitis C.

Furthermore, the unique structural features of O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine have led to its exploration in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting cellular redox balance and activating pro-apoptotic signaling pathways. These findings suggest that O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine could be developed into an effective anticancer agent with minimal side effects compared to traditional chemotherapy drugs.

The synthesis of O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine involves several steps, including the formation of the thiolane ring and the introduction of the hydroxylamine group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various biological assays and preclinical studies.

In conclusion, O-1-(2,2-dimethylthiolan-3-yl)ethylhydroxylamine (CAS No. 2228963-93-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.